4-fluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H16FN3O2/c20-16-8-6-15(7-9-16)19(25)21-12-13-23-18(24)11-10-17(22-23)14-4-2-1-3-5-14/h1-11H,12-13H2,(H,21,25)
• InChI Key: LEQSHKZHCWZUFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

4-fluoro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a critical role in several signaling pathways involved in various biological processes.

Scientific Research Applications

Molecular Imaging and Neuroscience

Fluorinated compounds have been explored for their potential in molecular imaging, particularly in positron emission tomography (PET) imaging of the brain. For example, a study developed a PET radioligand with a fluoropyridinyl moiety, showing promise for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014). This highlights the role of fluorinated compounds in developing diagnostic tools for brain health assessment.

Antimicrobial and Antiviral Agents

Fluorinated benzamides and related structures have been investigated for their antimicrobial and antiviral properties. For instance, a study synthesized fluorine-substituted triazinones as potential anti-HIV-1 and CDK2 inhibitors, demonstrating significant anti-HIV activity and CDK2 inhibition (Makki et al., 2014). Another study focused on microwave-induced synthesis of fluorobenzamides showing promising antimicrobial activity, emphasizing the importance of fluorine atoms in enhancing antimicrobial effects (Desai et al., 2013).

Synthesis and Chemical Biology

The role of fluorinated compounds in chemical synthesis and biology is significant, with applications ranging from the discovery of kinase inhibitors to the development of novel herbicides. For example, research into the synthesis of benzamide-based aminopyrazoles and their fused heterocycles has revealed remarkable anti-avian influenza virus activity, highlighting the potential for fluorine-containing compounds in antiviral research (Hebishy et al., 2020).